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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desisopropylatrazine-d5 is a deuterated analog of Desisopropylatrazine, a primary metabolite

of the widely used herbicide, atrazine.[1][2][3] Its deuteration makes it an ideal internal

standard for quantitative analysis of atrazine and its metabolites in various matrices, particularly

in environmental and biological samples, using techniques like liquid chromatography-mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).[4][5] This

technical guide provides a comprehensive overview of Desisopropylatrazine-d5, including its

chemical and physical properties, its role in the metabolic pathway of atrazine, and detailed

analytical methodologies for its application.

Chemical and Physical Properties
Desisopropylatrazine-d5 is a stable, isotopically labeled compound with physical and

chemical properties very similar to its unlabeled counterpart. The key distinction is the

replacement of five hydrogen atoms with deuterium on the ethyl group, resulting in a higher

molecular weight. This mass difference is fundamental to its use as an internal standard in

mass spectrometry-based analytical methods.

Table 1: Chemical and Physical Properties of Desisopropylatrazine-d5
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Property Value Source

CAS Number 1189961-78-1 [6][7][8]

Molecular Formula C₅H₃D₅ClN₅ [6]

Molecular Weight 178.63 g/mol [6][7]

IUPAC Name
6-chloro-N2-(ethyl-d5)-1,3,5-

triazine-2,4-diamine
[7]

Synonyms

Atrazine-desisopropyl D5

(ethylamino D5), 6-Chloro-N-

(pentadeuterioethyl)-1,3,5-

triazine-2,4-diamine

[7]

Isotopic Enrichment ≥99 atom % D [9][10]

Purity Typically ≥94.5% [11]

Appearance White to off-white solid N/A

Storage Conditions Room temperature [9][10]

Atrazine Metabolism and the Formation of
Desisopropylatrazine
Desisopropylatrazine is a significant metabolite formed during the degradation of atrazine in

various organisms, including microorganisms and plants.[1][12][13][14] The metabolic

breakdown of atrazine can occur through several pathways, with N-dealkylation being a

primary route.[1][13][14] This process involves the removal of the isopropyl or ethyl group from

the atrazine molecule. The removal of the isopropyl group results in the formation of

Desisopropylatrazine.

Below is a simplified representation of the atrazine degradation pathway leading to

Desisopropylatrazine.
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Caption: Simplified metabolic pathway of atrazine degradation.

Application as an Internal Standard in Analytical
Methods
The primary application of Desisopropylatrazine-d5 is as an internal standard in quantitative

analytical methods.[5] Its structural similarity to the analyte of interest (Desisopropylatrazine

and other atrazine metabolites) ensures that it behaves similarly during sample preparation,

extraction, and chromatographic separation. The known mass difference allows for accurate

quantification by correcting for variations in sample recovery and instrument response.

Experimental Protocol: Analysis of Atrazine and
Metabolites in Water using SPE and LC-MS/MS
This protocol is a representative example of how Desisopropylatrazine-d5 is used in an

analytical workflow for the determination of atrazine and its metabolites in water samples.

1. Sample Preparation and Fortification:

Collect a 500 mL water sample.
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Add a known concentration of Desisopropylatrazine-d5 internal standard solution to the

sample. Other deuterated internal standards for other target analytes may also be added.

2. Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by deionized water.

Load the fortified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

Wash the cartridge with deionized water to remove interfering substances.

Dry the cartridge under vacuum.

Elute the analytes and the internal standard from the cartridge using an appropriate solvent,

such as ethyl acetate or a mixture of dichloromethane and methanol.[4]

3. Sample Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small, known volume of a suitable solvent (e.g.,

methanol/water) for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion

transitions for each analyte and the internal standard. For Desisopropylatrazine-d5, a

common transition would be m/z 179 -> 137.

5. Quantification:

Create a calibration curve by analyzing a series of standards containing known

concentrations of the analytes and a constant concentration of the internal standard.

The concentration of the analytes in the sample is determined by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.
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Analytical Workflow for Atrazine Metabolite Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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